Cas no 89241-42-9 (5H-Benzo[b]carbazole, 5-(phenylsulfonyl)-)

• Product Name: 5H-Benzo[b]carbazole, 5-(phenylsulfonyl)-
• CAS No: 89241-42-9
• MF: C₂₂H₁₅NO₂S
• MW: 357.425004243851
• CID: 607191
• PubChem ID: 71323037
• Update Time: 2025-04-19

5H-Benzo[b]carbazole, 5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[b]carbazole, 5-(phenylsulfonyl)-
• 5-(benzenesulfonyl)benzo[b]carbazole
• 89241-42-9
• DTXSID80752656
• 5-(BENZENESULFONYL)-5H-BENZO[B]CARBAZOLE

• Inchi： 1S/C22H15NO2S/c24-26(25,18-10-2-1-3-11-18)23-21-13-7-6-12-19(21)20-14-16-8-4-5-9-17(16)15-22(20)23/h1-15H
• InChI Key： PGYQSABFBCHIRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=C12)(=O)=O

Computed Properties

• Exact Mass: 357.08234989g/mol
• Monoisotopic Mass: 357.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 47.4Ų